4-(Cyclopent-1-en-1-yl)benzoic acid
Overview
Description
4-(Cyclopent-1-en-1-yl)benzoic acid is a useful research compound. Its molecular formula is C12H12O2 and its molecular weight is 188.22 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 126981. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Molecular and Crystal Structures
4-(Cyclopent-1-en-1-yl)benzoic acid, while not directly studied, is related to compounds such as 4-(ω-cyanoalkyloxy)benzoic acids. These compounds have been examined for their molecular and crystal structures using X-ray diffractometry. The research provides insights into the crystal structures and conformation of the cyanoalkoxy chain, contributing to our understanding of molecular arrangements and bonding characteristics (Zugenmaier, Bock, & Schacht, 2003).
Photovoltaic and Solar Cell Applications
Benzoic acid derivatives, including those similar to this compound, are being explored for their potential in dye-sensitized solar cells. A study investigated electron-acceptors conjugated with benzoic acid derivatives, revealing their impact on energy level, light-harvesting ability, and photovoltaic parameters, demonstrating significant potential in renewable energy applications (Yang et al., 2016).
Coordination Polymers and Spectral Studies
Research into coordination polymers using benzoic acid derivatives shows how ligand modifications can influence the structures and properties of metal complexes. Such studies are essential in material science, specifically in designing materials with specific properties (Song et al., 2009).
Supramolecular Chemistry
Benzoic acid derivatives, similar to this compound, are key in forming hydrogen-bonded supramolecular complexes. These complexes are significant in the study of liquid crystals and have potential applications in advanced material science (Alaasar & Tschierske, 2019).
Photoluminescence of Lanthanide Complexes
Studies on lanthanide complexes involving benzoic acid derivatives have revealed insights into their photophysical properties. These findings are crucial for developing materials with specific luminescent properties, which can be used in sensors and lighting technology (Kim, Baek, & Kim, 2006).
Properties
IUPAC Name |
4-(cyclopenten-1-yl)benzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12O2/c13-12(14)11-7-5-10(6-8-11)9-3-1-2-4-9/h3,5-8H,1-2,4H2,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWCBPFAOWPSQBS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC=C(C1)C2=CC=C(C=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40298924 | |
Record name | 4-(cyclopent-1-en-1-yl)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40298924 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
19936-21-1 | |
Record name | NSC126981 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=126981 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-(cyclopent-1-en-1-yl)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40298924 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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